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Compound of Interest

Compound Name: Drospirenone-13C3

Cat. No.: B12368112

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Drospirenone-13C3, an
isotopically labeled synthetic progestin. This document details its chemical structure,
physicochemical and biological properties, and its mechanism of action. It is intended to serve
as a valuable resource for researchers and professionals engaged in drug development and
related scientific fields.

Chemical Structure and Properties

Drospirenone-13C3 is a stable isotope-labeled version of Drospirenone, a synthetic
progestogen that is an analog of spironolactone. The isotopic labeling involves the
incorporation of three Carbon-13 atoms into the molecule, providing a valuable tool for a variety
of research applications, particularly in pharmacokinetic and metabolic studies.

Chemical Formula: C213C3H300s3
Molecular Weight: 369.47 g/mol [1]

Synonyms: 6[3,7[3,1503,163-Dimethylene-3-oxo0-4-androstene-[17(3-1")-spiro-5']perhydrofuran-
2'-one-13C3, Dihydrospirorenone-13C3, Drospirenona-13C3, ZK 30595-13C3.[2]
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Physicochemical Properties

Quantitative data for Drospirenone-13C3 is not readily available in public literature. However,
the physicochemical properties are expected to be nearly identical to those of unlabeled
Drospirenone due to the nature of stable isotope labeling.

Property Value (for unlabeled Drospirenone)
Melting Point 197-200°C
Appearance Off-White crystalline powder

Very slightly soluble in water. Soluble in

methanol and ethanol, sparingly soluble in

Solubility ] )
acetone, and slightly soluble in ethyl acetate
and acetonitrile.

LogP 3.08

Biological Properties and Mechanism of Action

Drospirenone is a progestin, meaning it acts as an agonist of the progesterone receptor. It also
possesses antimineralocorticoid and antiandrogenic properties.

Progestogenic Activity

Drospirenone binds to the progesterone receptor, which leads to the inhibition of ovulation and
changes in the cervical mucus and endometrium, making it an effective contraceptive.

Antimineralocorticoid Activity

Drospirenone acts as an antagonist to the mineralocorticoid receptor, which is responsible for
regulating salt and water balance in the body. This antagonism can lead to a mild diuretic
effect.

Antiandrogenic Activity

By blocking androgen receptors, Drospirenone can counteract the effects of androgens, which
can be beneficial in treating conditions like acne.
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Signaling Pathways

The biological effects of Drospirenone are mediated through its interaction with several nuclear
receptors. The following diagrams illustrate the general signaling pathways for the
progesterone, mineralocorticoid, and androgen receptors.
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Caption: Progesterone Receptor Signaling Pathway.
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Caption: Mineralocorticoid Receptor Signaling Pathway.
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Caption: Androgen Receptor Signaling Pathway.

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of Drospirenone-13C3 are
not widely published. However, the following sections provide representative methodologies for
the synthesis of isotopically labeled steroids and the analysis of Drospirenone that can be
adapted for Drospirenone-13C3.

General Synthesis of Isotopically Labeled Steroids

The synthesis of 13C-labeled steroid hormones can be achieved through partial or total
synthesis.[3] A common approach involves introducing the isotopic label via a 13C-labeled
synthon. For Drospirenone-13C3, this would likely involve the use of a 13C-labeled precursor
in one of the key cyclization or addition steps in the overall synthetic route. The specific steps
would be highly dependent on the desired labeling pattern.
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Purification of Drospirenone

Purification of Drospirenone and its analogs is typically achieved using chromatographic

techniques.

Method: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 pum particle size).

Mobile Phase: A mixture of acetonitrile and water is commonly used in an isocratic or
gradient elution.[4][5]

Flow Rate: Typically around 1.0 mL/min.

Detection: UV detection at a wavelength of approximately 220 nm.

Injection Volume: 20 pL.

Quantitative Analysis of Drospirenone

Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is a highly sensitive and selective method for quantifying Drospirenone in biological

matrices.

Sample Preparation: Liquid-liquid extraction or solid-phase extraction (SPE) is used to
isolate the analyte from the matrix.

Chromatography: UPLC or HPLC with a C18 or cyano column.

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate) and an organic
solvent (e.g., methanol or acetonitrile).

lonization: Electrospray ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion
transitions for both the analyte and an internal standard.
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Experimental Workflows

The following diagrams illustrate typical experimental workflows for the analysis of
Drospirenone.
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Caption: General Workflow for HPLC Analysis of Drospirenone.
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Caption: General Workflow for LC-MS/MS Analysis of Drospirenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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